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Cat. No.: B10782996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antibiotic Bromothricin and its structural

analogues, focusing on their biological activities. Bromothricin is a brominated derivative of

the macrolide antibiotic Chlorothricin, both produced by Streptomyces antibioticus. While direct

comparative quantitative data on the antimicrobial activity of Bromothricin is limited in publicly

available literature, this guide presents the existing data for Chlorothricin and its analogues to

offer a valuable point of reference. The primary mechanism of action for this class of

compounds is the inhibition of pyruvate carboxylase, a key enzyme in bacterial metabolism.

Comparative Analysis of Antimicrobial Activity
The following table summarizes the available Minimum Inhibitory Concentration (MIC) values

for Chlorothricin and its structural analogue, deschloro-chlorothricin, against several Gram-

positive bacteria. The MIC value represents the lowest concentration of an antimicrobial agent

that inhibits the visible growth of a microorganism.
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Compound Organism MIC (µg/mL)

Chlorothricin Bacillus subtilis 31.25

Bacillus cereus 31.25

Staphylococcus aureus 31.25

Deschloro-chlorothricin Bacillus subtilis 62.5

Bacillus cereus 62.5

Staphylococcus aureus Not Available

Note: Extensive searches of scientific literature did not yield specific MIC values for

Bromothricin against these bacterial strains. One source describes Bromothricin as having

"similar properties" to Chlorothricin, suggesting it likely exhibits antibacterial activity, but

quantitative data for a direct comparison is not currently available[1].

Mechanism of Action: Inhibition of Pyruvate
Carboxylase
Chlorothricin and its analogues exert their antimicrobial effect by inhibiting pyruvate

carboxylase, a crucial enzyme in bacterial metabolism. This enzyme catalyzes the

carboxylation of pyruvate to oxaloacetate, a key anaplerotic reaction that replenishes the

tricarboxylic acid (TCA) cycle. Inhibition of pyruvate carboxylase disrupts central carbon

metabolism, leading to bacterial growth inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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